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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceftiofur is a third-generation cephalosporin antibiotic widely used in veterinary medicine to
treat bacterial infections in swine.[1][2] Monitoring its excretion in feces is crucial for
understanding drug metabolism, assessing environmental impact, and studying the
development of antimicrobial resistance in the gut microbiome.[1][2] This application note
provides a detailed protocol for the quantification of ceftiofur in porcine feces using Ultra-
Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). The
described method is based on a validated study and offers high sensitivity and specificity for
the analysis of ceftiofur and its metabolites.[1][2][3]

Quantitative Data Summary

The following tables summarize the quantitative performance of the UPLC-MS/MS method for
the analysis of ceftiofur in porcine feces.[1]

Table 1: Mass Spectrometry Parameters for Ceftiofur and its Internal Standard
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Productlon Product lon .
Precursor Cone Collision
Analyte (m/z) (m/z)
lon (m/z) . . Voltage (V) Energy (eV)
(Quantifier)  (Qualifier)
Cetftiofur 524.0 241.1 285.0 20 20
Ceftiofur-d3
(Internal 527.0
Standard)

Data sourced from a comprehensive validation study.[1]

Table 2: Method Validation Parameters for Ceftiofur Quantification

Parameter

Value

Linearity Range

5ngg~tto 1000 ngg

Correlation Coefficient (r)

0.9979 = 0.0009

Goodness of Fit (gof)

551+1.14

This data demonstrates the linearity and reliability of the method within the specified

concentration range.[1][2][3]

Experimental Protocols

Sample Preparation (Extraction)

Due to the instability of B-lactam antibiotics like ceftiofur in feces, immediate stabilization of the

sample is critical.[1][2]
Materials:
» Porcine feces

e Tazobactam solution (8 pg mL~1 in water)

o Ceftiofur-d3 internal standard (IS) working solution (25 pug mL™12)
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1% (v/v) formic acid in acetonitrile—water (50:50, v/v)

Oasis PRIME HLB column (60 mg, 3 mL)

Vortex mixer

Rotary tumbler

Centrifuge

Protocol:

Immediately after collection, add 500 pL of tazobactam solution to 0.5 g of porcine feces to
inhibit degradation.[1][2]

e Add 20 pL of the internal standard working solution (Ceftiofur-d3) to the stabilized feces
sample.[1]

o Vortex the sample for 15 seconds.[1]

e Add 1 mL of 1% formic acid in acetonitrile—water (50:50, v/v).[1]
e Shake the sample for 30 minutes using a rotary tumbler.[1]

o Centrifuge the sample for 10 minutes at 2851 x g and 4 °C.[1]

o Transfer the supernatant to an Oasis PRIME HLB column and process with minimal vacuum.

[1]

The eluate is ready for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

Instrumentation:
o Waters Acquity UPLC system (or equivalent)

e Quattro Premier XE triple quadrupole mass spectrometer (or equivalent)
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o Masslynx software (or equivalent)

UPLC Conditions:

e Column: Acquity UPLC BEH C18 (50 mm x 2.1 mm i.d., 1.7 um) with a guard column.[1]
o Mobile Phase A: 0.005% (v/v) formic acid in water.[1]

» Mobile Phase B: Acetonitrile.[1]

e Flow Rate: 300 pL min=2.[1]

e Injection Volume: 5 pL.[1]

o Autosampler Temperature: 10.0 °C.[1]

o Column Temperature: Not specified, typically maintained at a constant temperature (e.g., 40
°C).

Gradient Elution:

Time (min) % Mobile Phase A % Mobile Phase B
0.0 95 5

1.0 95 5

5.0 50 50

6.0 5 95

7.0 5 95

7.1 95 5

10.0 95 5

This gradient program is optimized for the separation of ceftiofur.[1]

MS/MS Conditions:
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« lonization Mode: Positive Electrospray lonization (ESI+).[1]
o Capillary Voltage: 3.5 kV.[1]

e Source Temperature: 120 °C.[1]

e Desolvation Temperature: 400 °C.[1]

o Data Acquisition: Multiple Reaction Monitoring (MRM) was used to monitor the transitions
specified in Table 1.[1]

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for UPLC-MS/MS quantification of Ceftiofur in porcine feces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: UPLC-MS/MS Quantification of
Ceftiofur in Porcine Feces]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15126552#uplc-ms-ms-quantification-of-ceftiofur-in-
porcine-feces]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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